Cas no 1255634-46-8 (4-[(4-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid)

4-[(4-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid is a fluorinated pyridine derivative with a trifluoromethylphenyl substituent, offering unique electronic and steric properties due to its aromatic and electron-withdrawing groups. This compound is valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring enhanced metabolic stability and lipophilicity. The trifluoromethyl group improves binding affinity and bioavailability, while the carboxylic acid functionality allows for further derivatization. Its structural features make it suitable for applications in medicinal chemistry, such as kinase inhibitors or receptor modulators. The compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic workflows.

4-[(4-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid structure

1255634-46-8 structure

Product Name:4-[(4-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid

CAS No:1255634-46-8

MF:C₁₃H₈F₃NO₂

MW:267.203333854675

MDL:MFCD14666495

CID:1074692

PubChem ID:53223962

Update Time:2025-10-28

4-[(4-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-[(4-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid
- AKOS022563282
- DB-228848
- TS-03505
- MFCD14666495
- 4-(4-Trifluoromethylphenyl)picolinic acid
- 4-(4-(Trifluoromethyl)phenyl)picolinic acid
- 4-[4-(trifluoromethyl)phenyl]pyridine-2-carboxylic acid
- 4-[(4-Trifluoromethyl)phenyl]pyridine-2-carboxylic acid
- 4-(4-Trifluoromethylphenyl) pyridine-2-carboxylic acid
- 4-(4-(Trifluoromethyl)phenyl)picolinicacid
- 1255634-46-8
- MDL： MFCD14666495
- Inchi： 1S/C13H8F3NO2/c14-13(15,16)10-3-1-8(2-4-10)9-5-6-17-11(7-9)12(18)19/h1-7H,(H,18,19)
- InChI Key： ADHUJGPZOWGGEL-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1)C1C=CN=C(C(=O)O)C=1)(F)F

Computed Properties

Exact Mass: 267.05071298g/mol
Monoisotopic Mass: 267.05071298g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 324
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 50.2Å²

4-[(4-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013008953-250mg	4-(4-(Trifluoromethyl)phenyl)picolinic acid	1255634-46-8	97%	250mg	$470.40	2023-09-03
Alichem	A013008953-500mg	4-(4-(Trifluoromethyl)phenyl)picolinic acid	1255634-46-8	97%	500mg	$847.60	2023-09-03
Alichem	A013008953-1g	4-(4-(Trifluoromethyl)phenyl)picolinic acid	1255634-46-8	97%	1g	$1475.10	2023-09-03
Matrix Scientific	082437-1g	4-[(4-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid, 97%	1255634-46-8	97%	1g	$982.00	2023-09-08
abcr	AB324837-5 g	4-(4-Trifluoromethylphenyl)picolinic acid, 95%; .	1255634-46-8	95%	5g	€1159.00	2023-04-26
abcr	AB324837-5g	4-(4-Trifluoromethylphenyl)picolinic acid, 95%; .	1255634-46-8	95%	5g	€1159.00	2025-04-21
Ambeed	A374023-1g	4-(4-(Trifluoromethyl)phenyl)picolinic acid	1255634-46-8	97%	1g	$733.0	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1941861-1g	4-(4-(Trifluoromethyl)phenyl)picolinic acid	1255634-46-8	97%	1g	￥6039.00	2024-08-09

4-[(4-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid Related Literature

1. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
2. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
3. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-[(4-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid

Comprehensive Overview of 4-[(4-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid (CAS No. 1255634-46-8)

4-[(4-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid (CAS No. 1255634-46-8) is a high-value heterocyclic compound with significant applications in pharmaceutical and material sciences. Its unique structure, featuring a pyridine-carboxylic acid backbone and a trifluoromethylphenyl substituent, makes it a versatile intermediate for drug discovery and specialty chemicals. Researchers and industries are increasingly focusing on this compound due to its potential in modulating biological activity and enhancing molecular stability.

The growing interest in fluorinated compounds like 4-[(4-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid stems from their ability to improve drug bioavailability and metabolic resistance. In recent years, AI-driven drug design and computational chemistry tools have highlighted its relevance in targeting kinase inhibitors and GPCR modulators. This aligns with the surge in searches for "trifluoromethyl in drug design" and "pyridine derivatives applications," reflecting its prominence in modern medicinal chemistry.

Synthetically, CAS No. 1255634-46-8 is often prepared via cross-coupling reactions or carboxylation of pyridine intermediates. Its trifluoromethyl group enhances lipophilicity, a critical factor in optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion). This property has spurred discussions in forums and publications about "improving drug solubility" and "fluorine in agrochemicals," further cementing its industrial importance.

From an SEO perspective, terms like "buy 4-[(4-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid" or "1255634-46-8 supplier" are frequently queried, indicating commercial demand. The compound’s role in OLED materials and catalysis also attracts attention from the materials science community. Its thermal stability and electronic properties are key to innovations in flexible electronics, a trending topic in tech-driven markets.

In conclusion, 4-[(4-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid exemplifies the intersection of pharmaceutical innovation and advanced material engineering. With its CAS No. 1255634-46-8 serving as a unique identifier, this compound continues to inspire research into targeted therapies and sustainable chemistry, addressing global challenges in healthcare and technology.